Cas no 71624-38-9 (Dadeafb)

• Product Name: Dadeafb
• CAS No: 71624-38-9
• MF: C₁₅H₃₂N₄O₄
• MW: 332.438983917236
• CID: 568977
• Update Time: 2023-08-02

Dadeafb Chemical and Physical Properties

Names and Identifiers

• D-chiro-Inositol,3-amino-2,3,5-trideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-4-O-methyl-5-(methylamino)-(9CI)
• 1-deamino-2-deoxy-2 epi-aminofortimycin B
• D-chiro-Inositol,3-amino-2,3,5-trideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-4-O-methyl-5-(methylam
• Dadeafb
• 5-amino-2-hydroxy-4-methoxy-3-(methylamino)cyclohexyl 2,6-diamino-2,3,4,6,7-pentadeoxyheptopyranoside
• 4-Deamino-5-epi-aminofortimycin
• D-chiro-Inositol, 3-amino-2,3,5-trideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-lyxo-heptopyranosyl)-4-O-methyl-5-(methylamino)-

• Inchi： 1S/C15H32N4O4/c1-7(16)10-5-4-8(17)15(22-10)23-11-6-9(18)14(21-3)12(19-2)13(11)20/h7-15,19-20H,4-6,16-18H2,1-3H3
• InChI Key： XMAFLLCVEUQEGO-UHFFFAOYSA-N
• SMILES： O(C1C(CCC(C(C)N)O1)N)C1CC(C(C(C1O)NC)OC)N

Computed Properties

• Exact Mass: 332.242
• Monoisotopic Mass: 332.242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138

Experimental Properties

• Density: 1.19
• Boiling Point: 490.1°C at 760 mmHg
• Flash Point: 250.2°C
• Refractive Index: 1.548